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Compound of Interest

Compound Name: Nicotinonitrile 1-oxide

Cat. No.: B057540

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional safety advice. Always consult the official Safety Data Sheet (SDS) and follow all
applicable institutional and governmental regulations before handling any chemical.

Introduction

Nicotinonitrile 1-oxide, also known as 3-Cyanopyridine N-oxide, is a heterocyclic compound
with increasing relevance in synthetic chemistry and pharmaceutical research. As its use
becomes more widespread, a thorough understanding of its safety profile, potential toxicity, and
appropriate handling procedures is paramount for the protection of laboratory personnel. This
guide provides a consolidated overview of the available safety and toxicity data for
Nicotinonitrile 1-oxide and outlines recommended handling precautions and emergency
procedures.

Hazard Identification and Classification

Nicotinonitrile 1-oxide is classified as a hazardous substance. The primary hazards are
related to its acute toxicity upon ingestion, skin contact, or inhalation, as well as its potential to
cause skin and eye irritation.[1][2]

GHS Classification
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The aggregated GHS information for

Nicotinonitrile 1-oxide indicates the following classifications[1]:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word: Warning[2]

Pictograms:

e wialt text

Toxicological Profile

A comprehensive toxicological evaluation of Nicotinonitrile 1-oxide is limited by the lack of

publicly available quantitative data. Searches for specific lethal dose values (LD50) and lethal

concentration values (LC50) did not yield concrete data. The classification as "Acute Toxicity,

Category 4" for oral, dermal, and inhalation routes is based on aggregated data from suppliers

and databases.[1]

It is important to note that while a related compound, Nicotine N'-oxide, has been subject to

some toxicological assessment, suggesting it may be a detoxification product of nicotine, this

information cannot be directly extrapolated to Nicotinonitrile 1-oxide due to structural

differences.[3]
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The primary toxicological concerns are:

» Acute Toxicity: Harmful effects are expected following a single, short-term exposure through
ingestion, skin contact, or inhalation.[1][2]

e lIrritation: The compound is known to cause irritation to the skin and serious irritation to the
eyes.[1][2] It may also cause respiratory irritation if inhaled.[2]

Due to the limited availability of detailed toxicological studies, this compound should be
handled with a high degree of caution, assuming a higher level of toxicity as a precautionary
measure.

Handling and Storage Precautions

Given the hazardous nature of Nicotinonitrile 1-oxide, stringent adherence to safety protocols
IS essential.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For
larger quantities or when there is a risk of significant exposure, additional protective clothing
may be necessary.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If a fume hood is not available or if there is a risk of generating dust, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates should
be used.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep the container tightly closed when not in use.

Storage

» Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed to prevent moisture absorption, as the compound may be
hygroscopic.[2]

» Store away from incompatible materials.
e The substance should be stored under an inert atmosphere.

Experimental Protocols

Due to the absence of specific, published experimental protocols for the safety and toxicity
testing of Nicotinonitrile 1-oxide, a general protocol for handling a hazardous powdered
chemical in a research setting is provided below.

General Protocol for Safe Handling of Powdered
Nicotinonitrile 1-oxide

e Preparation and Pre-handling:
o Consult the Safety Data Sheet (SDS) for Nicotinonitrile 1-oxide.
o Ensure a chemical fume hood is available and functioning correctly.

o Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the
fume hood.
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o Don the appropriate Personal Protective Equipment (PPE) as outlined in section 4.1.
e Weighing and Dispensing:

o Perform all weighing and dispensing of the solid compound inside the chemical fume hood
to minimize inhalation exposure.

o Use a draft shield on the analytical balance to prevent air currents from affecting the
measurement and dispersing the powder.

o Handle the powder gently to avoid creating dust.

o If transferring the powder, use a spatula and tap it gently to release the powder. Avoid
pouring, which can generate dust.

e In Case of a Spill:
o Alert others in the vicinity.

o If the spill is small and contained within the fume hood, carefully sweep up the solid using
a brush and dustpan and place it in a sealed container for hazardous waste disposal.

o For larger spills or spills outside of a fume hood, evacuate the area and follow institutional
emergency procedures.

o Waste Disposal:

o Dispose of all waste materials (including contaminated gloves, weigh boats, and excess
reagent) in a designated, sealed hazardous waste container.

o Label the waste container clearly with the chemical name and associated hazards.
o Follow all local, state, and federal regulations for hazardous waste disposal.

e Post-handling:
o Clean all contaminated surfaces within the fume hood.

o Carefully remove PPE, avoiding self-contamination.
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o Wash hands and any exposed skin thoroughly with soap and water.

Emergency Procedures

In the event of exposure, immediate action is critical.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes. Seek medical
attention if irritation persists.

e In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Continue rinsing. Seek immediate medical attention.

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Visualizations
Workflow for Handling Chemicals with Limited Toxicity
Data

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Preparation Phase

Start: New Experiment with
Nicotinonitrile 1-oxide

Consult Safety Data Sheet (SDS)

Y

Review Available Literature
for Hazard Information

\

Identify Gaps in Toxicity Data
(e.g., no LD50)

Data is limited

Risk Assessme‘ ;t & Mitigation

Assume Higher Toxicity
as a Precaution

Y

Select Appropriate PPE:
- Chemical Goggles
- Resistant Gloves
- Lab Coat

Y

Implement Engineering Controls:
- Use Chemical Fume Hood

Handling ‘;( Disposal

Follow Safe Handling Protocol
(weighing, dispensing)

Y
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Y
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Caption: Risk assessment workflow for Nicotinonitrile 1-oxide.
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First Aid Measures for Nicotinonitrile 1-oxide Exposure

Exposure to
Nicotinonitrile 1-oxide

Exposure Routes & Immediate Actions

y A J

Inhalation

Ingestion
(Breathing Dust/Vapor)

Skin Contact (Swallowing) |

| Eye Contact | |

First Aid Responses
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1. Move to fresh air. '] 1. Immediately wash with soap and water for 15+ mms.l] 1. Immediately rinse eyes with water for 15+ mlns.l] 1. Do NOT induce vomiting. ']

2. If breathing is difficult, give oxygen. 2. Remove contaminated clothing. 2. Remove contact lenses if possible. 2. Rinse mouth with water.
3. Seek immediate medical attention. 3. Seek medical attention if irritation persists. 3. Seek immediate medical attention. 3. Seek immediate medical attention.
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Caption: First aid for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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